Cas no 2783-26-8 (2-(2-methylphenyl)oxirane)

2-(2-Methylphenyl)oxirane is a specialized epoxide compound featuring a methyl-substituted phenyl ring attached to an oxirane (epoxide) functional group. This structure imparts reactivity typical of epoxides, making it a valuable intermediate in organic synthesis, particularly for ring-opening reactions to form diols, alcohols, or other functionalized derivatives. The methyl group at the ortho position may influence steric and electronic properties, potentially enhancing selectivity in certain reactions. Its applications include use in pharmaceuticals, agrochemicals, and polymer chemistry, where controlled epoxide reactivity is required. The compound should be handled with care due to the inherent reactivity of the epoxide ring. Storage under inert conditions is recommended to maintain stability.

2-(2-methylphenyl)oxirane structure

Product Name:2-(2-methylphenyl)oxirane

CAS No:2783-26-8

MF:C₉H₁₀O

MW:134.175102710724

MDL:MFCD09741947

CID:282854

PubChem ID:151042

Update Time:2025-10-15

2-(2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

- Oxirane,2-(2-methylphenyl)-
- 2-(2-Methylphenyl)oxirane
- 2-Tolyloxirane
- Oxirane, (2-methylphenyl)-
- CAA78326
- 2-MPO
- 2783-26-8
- Z278165272
- AKOS000149763
- EN300-88846
- 2-(2-Methylphenyl)oxirane #
- DTXSID90950505
- SCHEMBL168917
- o-methylstyrene oxide
- 2-methyl styrene oxide
- 2-(2-methylphenyl)oxirane
- MDL： MFCD09741947
- Inchi： 1S/C9H10O/c1-7-4-2-3-5-8(7)9-6-10-9/h2-5,9H,6H2,1H3
- InChI Key： AUFMIJGTPFQWAN-UHFFFAOYSA-N
- SMILES： O1CC1C1C=CC=CC=1C

Computed Properties

Exact Mass: 134.0732
Monoisotopic Mass: 134.073164938g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 122
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 12.5Å²

Experimental Properties

PSA: 12.53

2-(2-methylphenyl)oxirane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M355803-10mg	2-(2-methylphenyl)oxirane	2783-26-8		10mg	$ 50.00	2022-06-03
TRC	M355803-50mg	2-(2-methylphenyl)oxirane	2783-26-8		50mg	$ 160.00	2022-06-03
TRC	M355803-100mg	2-(2-methylphenyl)oxirane	2783-26-8		100mg	$ 250.00	2022-06-03
Enamine	EN300-88846-0.05g	2-(2-methylphenyl)oxirane	2783-26-8	95%	0.05g	$135.0	2024-05-21
Enamine	EN300-88846-0.1g	2-(2-methylphenyl)oxirane	2783-26-8	95%	0.1g	$202.0	2024-05-21
Enamine	EN300-88846-0.25g	2-(2-methylphenyl)oxirane	2783-26-8	95%	0.25g	$289.0	2024-05-21
Enamine	EN300-88846-0.5g	2-(2-methylphenyl)oxirane	2783-26-8	95%	0.5g	$480.0	2024-05-21
Enamine	EN300-88846-1.0g	2-(2-methylphenyl)oxirane	2783-26-8	95%	1.0g	$614.0	2024-05-21
Enamine	EN300-88846-2.5g	2-(2-methylphenyl)oxirane	2783-26-8	95%	2.5g	$1202.0	2024-05-21
Enamine	EN300-88846-5.0g	2-(2-methylphenyl)oxirane	2783-26-8	95%	5.0g	$1779.0	2024-05-21